Infrared spectroscopy for carboxylic acid and phenol determination in biocrude and its derived products
Sustainable Energy & Fuels Pub Date: 2019-12-03 DOI: 10.1039/C9SE00376B
Abstract
A feasible tool for determination of TAN and carboxylic/phenolic compound content (molar and wt%) was developed based on IR analysis of biocrude oil and its derived upgraded products as well as their distillation cuts. Solution IR (CCl4) spectroscopy was used to measure the IR spectra. This rapid tool was effective in monitoring feed and product quality during parametric upgrading studies.
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